Cas no 2164686-87-5 ((2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2164686-87-5
• MF: C₁₆H₁₆O₄S
• MW: 304.360843658447
• CID: 5873020
• PubChem ID: 165761260
• Update Time: 2024-01-02

(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2164686-87-5
• EN300-7239103
• (2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate
• (2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H16O4S/c1-12-2-5-15(6-3-12)21(17,18)20-11-13-4-7-16-14(10-13)8-9-19-16/h2-7,10H,8-9,11H2,1H3
• InChI Key： POLOCQPWAOJKRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC2=C(C=1)CCO2

Computed Properties

• Exact Mass: 304.07693016g/mol
• Monoisotopic Mass: 304.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61Ų